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Compound of Interest

Compound Name:
3-(4-chlorobutanoyl)-1H-indole-5-

carbonitrile

Cat. No.: B143922 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-(4-chlorobutanoyl)-1H-indole-5-
carbonitrile

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical compounds is paramount. This guide provides a

comprehensive overview of the available safety information, handling procedures, and

experimental protocols for 3-(4-chlorobutanoyl)-1H-indole-5-carbonitrile (CAS No. 276863-

95-7). This compound is a key intermediate in the synthesis of pharmaceuticals, including dual

5-HT1A receptor agonists and serotonin reuptake inhibitors like Vilazodone.[1]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of a compound is the first step in safe

handling. The table below summarizes the known quantitative data for 3-(4-
chlorobutanoyl)-1H-indole-5-carbonitrile.
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Property Value

Molecular Formula C13H11ClN2O

Molecular Weight 246.69 g/mol [1]

Appearance White crystalline powder

Purity ≥99%

Melting Point 130 - 132 °C

Boiling Point 513.5±50.0 °C at 760 mmHg (predicted)

Density 1.397±0.06 g/cm3 (predicted)

Flash Point 264.4±30.1 °C (predicted)

Solubility
Soluble in DMSO, DMF (Slightly), Methanol

(Slightly)

pKa 13.29±0.40 (Predicted)

Data sourced from multiple chemical suppliers and databases.

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 3-(4-chlorobutanoyl)-1H-indole-5-carbonitrile
is not publicly available in its entirety, information from suppliers and the structural alerts within

the molecule suggest that it should be handled with care. The presence of a chloroalkane

functional group suggests potential alkylating properties, which are often associated with

toxicological risks. General safety precautions for handling indole derivatives and potential

alkylating agents should be strictly followed.

General Hazards of Structurally Similar Compounds (Indole Derivatives):

Acute Toxicity: Harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.
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Respiratory Irritation: May cause respiratory irritation.

Due to the lack of specific toxicological data, such as LD50, for 3-(4-chlorobutanoyl)-1H-
indole-5-carbonitrile, it is prudent to treat it as a compound with potential for toxicity.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Engineering Controls:

Work in a well-ventilated area.

Use a fume hood for all manipulations of the solid compound and its solutions to avoid

inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed. For large-scale

operations, additional protective clothing may be necessary.

General Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a cool, dry, and well-ventilated place.
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Keep the container tightly closed.

Some suppliers recommend storage at 2-8°C.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3-(4-chlorobutanoyl)-1H-
indole-5-carbonitrile and its derivatives can be found in various patents. Below are

summaries of key procedures.

Synthesis of 3-(4-chlorobutanoyl)-1H-indole-5-
carbonitrile (Example from Patent Literature)
This process involves a Friedel-Crafts acylation reaction.

5-cyanoindole
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3-(4-chlorobutanoyl)-1H-
indole-5-carbonitrile

Click to download full resolution via product page

Caption: Friedel-Crafts acylation synthesis workflow.

Methodology:

To a clean reactor, add dichloromethane and nitromethane.

Protect the reactor with nitrogen, stir, and cool to 5°C.

Add aluminum chloride to the reactor.
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Slowly add 4-chlorobutyryl chloride, maintaining the temperature between 5-10°C.

In a separate reactor, dissolve 5-cyanoindole in a suitable solvent.

The reaction mixture containing the acylating agent is then combined with the 5-cyanoindole

solution to yield the product.[2]

Reduction of 3-(4-chlorobutanoyl)-1H-indole-5-
carbonitrile
This compound is often reduced to form 3-(4-chlorobutyl)-1H-indole-5-carbonitrile, a key

intermediate for Vilazodone.
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Caption: Reduction of the title compound workflow.

Methodology using NaBH4 and FeCl3:

Suspend 3-(4-chlorobutanoyl)-1H-indole-5-carbonitrile in THF at 0-5°C.[3]

Add FeCl3 portion-wise while keeping the temperature below 20°C.[3]

Cool the mixture back to 0-5°C and add NaBH4 portion-wise, again maintaining the

temperature below 20°C.[3]
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Heat the mixture to 35-40°C and monitor the reaction by TLC.[3]

After completion, add toluene and quench the reaction with water.[3]

Purification
Purification is typically achieved through crystallization.
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Caption: General purification workflow via crystallization.

Methodology:

Suspend the crude product in methanol and heat until completely dissolved.[3]
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Cool the solution to 0-5°C and maintain for 2-3 hours to allow for crystal formation.[3]

Filter the solid product.[3]

Wash the filtered solid with cold methanol.[3]

Dry the purified product under vacuum.[3]

Signaling Pathways
Currently, there is no publicly available information detailing specific signaling pathways directly

involving 3-(4-chlorobutanoyl)-1H-indole-5-carbonitrile. Its primary known role is as a

chemical intermediate in the synthesis of pharmacologically active molecules. The final

products synthesized from this intermediate, such as Vilazodone, are known to interact with

serotonin receptors and transporters, but this is a property of the final drug, not the

intermediate itself.

Conclusion
While 3-(4-chlorobutanoyl)-1H-indole-5-carbonitrile is a valuable intermediate in

pharmaceutical synthesis, the lack of a comprehensive, publicly accessible Safety Data Sheet

necessitates a cautious approach to its handling. By adhering to the general safety protocols

for indole derivatives and potential alkylating agents, utilizing appropriate personal protective

equipment, and working in a controlled laboratory environment, researchers can minimize the

risks associated with this compound. The experimental protocols outlined in patent literature

provide a solid foundation for its synthesis and purification in a research and development

setting. Further toxicological studies are warranted to fully characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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